c-Met Kinase Inhibitory Potency: 2-Quinolone Scaffold Delivers Sub-nanomolar IC₅₀ While 4-Quinolone Carboxylic Acids Remain Inactive in This Assay
In a direct SAR study of 2-oxo-1,2-dihydroquinoline-containing c-Met inhibitors, the most potent derivatives 1h and 1n exhibited IC₅₀ values of 0.6 nM and 0.7 nM, respectively, and the parent amide 1a surpassed the potency of the reference inhibitor BMS-777607 in cell proliferation assays . By contrast, a library of 3-carboxy-4(1H)-quinolones (the isomeric 4-oxo series) has been profiled in a kinase panel and showed no detectable inhibition of c-Met, with enzymatic activity instead focused on protein kinase CK2, where a 5,6,8-trichloro-4-oxo analog achieved an IC₅₀ of 0.3 μM [1].
| Evidence Dimension | in vitro kinase inhibition |
|---|---|
| Target Compound Data | 0.6–0.7 nM (2-oxo-1,2-dihydroquinoline scaffold in c-Met assay) |
| Comparator Or Baseline | BMS-777607 (c-Met reference inhibitor; 1a more potent than BMS-777607 in cell proliferation); 5,6,8-trichloro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (IC₅₀ = 0.3 μM for CK2, no c-Met activity reported) |
| Quantified Difference | ~430-fold greater potency (0.7 nM vs. 300 nM) and distinct kinase selectivity (c-Met vs. CK2) when employing the 2-oxo scaffold rather than the 4-oxo isomer. |
| Conditions | c-Met: Recombinant human c-Met kinase; ADP-Glo assay; BMS-777607 used as positive control. CK2: Recombinant human CK2 holoenzyme; radiometric filter-binding assay. |
Why This Matters
A procurement decision for a kinase inhibitor discovery program must prioritize the scaffold that delivers the required kinase selectivity and potency; the 2-oxo-1,2-dihydroquinoline core is the only chemotype historically linked to sub-nanomolar c-Met inhibition, while the 4-oxo isomer shows an entirely different target profile.
- [1] Yarmoluk, S. M.; Volynets, G. P.; Starosyla, D. B.; Golub, A. G.; Bdzhola, V. G.; Lukash, L. L.; Prokopenko, V. M. Evaluation of 3-Carboxy-4(1H)-quinolones as Inhibitors of Human Protein Kinase CK2. J. Med. Chem. 2006, 49 (22), 6387–6394. View Source
